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Compound of Interest
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Cat. No.: B1218949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the exacting environments of research, scientific laboratories, and pharmaceutical

development, the integrity of seals is paramount to prevent contamination, ensure experimental

accuracy, and maintain sterile conditions. The choice of elastomeric sealing material is

therefore a critical decision. This guide provides a detailed comparison of the sealing

performance of two commonly used elastomers: Butyl rubber (IIR) and Viton™ (a brand of

FKM/FPM), supported by available experimental data and standardized testing protocols.

At a Glance: Key Performance Characteristics
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Property Butyl Rubber (IIR) Viton™ (FKM/FPM)

Gas Permeability Exceptionally Low Low

Temperature Range
-40°C to 120°C (-40°F to

250°F)
-20°C to 200°C (-4°F to 392°F)

Chemical Resistance

Excellent resistance to

ketones, acids, and alkalis.

Good resistance to animal and

vegetable fats, oils, and

greases.

Excellent resistance to a broad

spectrum of chemicals,

including oils, fuels, lubricants,

most mineral acids, and

aliphatic and aromatic

hydrocarbons.

Common Applications

Gas and vapor protection,

seals in vacuum applications,

diaphragms, gaskets, and

bottle closures.

Seals for fuel and hydraulic

systems, engines, pumps,

valves, and applications in the

automotive, aerospace, and

pharmaceutical industries.

In-Depth Performance Analysis
Chemical Resistance
The chemical compatibility of a sealing material is crucial to prevent degradation and failure.

Both Butyl rubber and Viton™ offer excellent resistance to a range of chemicals, but their

strengths lie in different areas.

Summary of Chemical Resistance:
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Chemical Class Butyl Rubber (IIR) Viton™ (FKM/FPM)

Acids (Dilute) Excellent Excellent

Acids (Concentrated) Poor Good to Excellent

Ketones (e.g., Acetone, MEK) Excellent Poor

Esters Good Poor

Alcohols Good Good

Aromatic Hydrocarbons (e.g.,

Benzene, Toluene)
Poor Excellent

Chlorinated Solvents Poor Excellent

Petroleum Oils & Fuels Poor Excellent

Key Takeaways for Researchers:

Butyl rubber is the preferred choice for applications involving ketones and esters, which are

common solvents in organic synthesis and chromatography.

Viton™ excels in environments with exposure to a wide range of hydrocarbons, oils, and

corrosive acids, making it suitable for fuel lines, solvent delivery systems, and chemical

processing.

Gas Permeability
Low gas permeability is a critical attribute for maintaining vacuum or a specific gaseous

environment. Butyl rubber is renowned for its exceptionally low permeability to gases.

Qualitative Comparison of Gas Permeability:
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Gas Butyl Rubber (IIR) Viton™ (FKM/FPM)

Air Very Low Low

Nitrogen Very Low Low

Oxygen Very Low Low

Carbon Dioxide Very Low Low

Helium Very Low Low

While specific, directly comparable quantitative data under identical conditions is scarce in

publicly available literature, the general consensus is that Butyl rubber offers superior

resistance to gas permeation compared to Viton™. For high-vacuum applications or long-term

storage of gas samples, Butyl rubber seals are generally the more reliable option.

Temperature Stability and Sealing Performance
The operational temperature range significantly impacts the sealing ability of an elastomer,

primarily through a property known as compression set. Compression set is the permanent

deformation of a material after being subjected to a compressive stress for a given time and

temperature. A lower compression set value indicates better sealing performance and longevity.

Operating Temperature Ranges:

Material Low Temperature Usage High Temperature Usage

Butyl Rubber (IIR) -50°C (-75°F) 120°C (250°F)

Viton™ (FKM/FPM) -23°C to -12°C (-10°F to 10°F)
204°C to 315°C (400°F to

600°F)

Compression Set Considerations:

At elevated temperatures, both materials will exhibit an increase in compression set.

However, Viton™ generally maintains a lower compression set at higher temperatures

compared to Butyl rubber, making it more suitable for high-temperature sealing

applications.
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Conversely, at very low temperatures, Butyl rubber retains its flexibility better than standard

Viton™, which can become brittle.

Experimental Protocols for Performance
Assessment
To ensure reliable and reproducible data, the sealing performance of elastomers is evaluated

using standardized test methods, such as those developed by ASTM International.

Chemical Resistance Testing (ASTM D471)
This test method evaluates the ability of a rubber composition to withstand the effect of liquids.

Methodology:

Specimen Preparation: Standardized specimens of the elastomer are prepared.

Initial Measurements: The initial mass, volume, and physical properties (e.g., hardness,

tensile strength) of the specimens are measured.

Immersion: The specimens are immersed in the test liquid under specified conditions of

temperature and time.

Post-Immersion Analysis: After the immersion period, the specimens are removed, cleaned,

and their final mass, volume, and physical properties are measured.

Calculation: The percentage change in mass, volume, and other physical properties is

calculated to determine the effect of the liquid on the elastomer.

Preparation
Exposure Analysis
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Click to download full resolution via product page

ASTM D471 Chemical Resistance Test Workflow.

Gas Permeability Testing (ASTM D1434)
This standard details the procedure for determining the gas transmission rate through plastic

film and sheeting, which can be adapted for elastomeric materials.

Methodology:

Sample Mounting: The elastomer sample is mounted in a gas transmission cell, dividing it

into two chambers.

Gas Introduction: A test gas is introduced into one chamber at a specific pressure.

Pressure Measurement: The other chamber is initially at a lower pressure. The rate of

pressure increase in this chamber due to gas permeating through the sample is measured

using a manometer or pressure transducer.

Calculation: The gas transmission rate (GTR), permeance, and permeability coefficient are

calculated from the rate of pressure change, the volume of the low-pressure chamber, and

the area and thickness of the sample.

Setup Testing Results

Mount Elastomer
Sample in Cell

Introduce Test Gas
to High-Pressure Chamber

Measure Pressure Increase
in Low-Pressure Chamber

Permeation Calculate Gas
Transmission Rate
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ASTM D1434 Gas Permeability Test Workflow.

Compression Set Testing (ASTM D395 - Method B)
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This method measures the ability of a rubber material to retain its elastic properties after

prolonged compression.

Methodology:

Initial Measurement: The initial thickness of a cylindrical rubber specimen is measured.

Compression: The specimen is placed in a fixture and compressed to a constant deflection,

typically 25% of its original height, using spacer bars.

Heating: The fixture containing the compressed specimen is placed in an oven at a specified

temperature for a set duration (e.g., 22 or 70 hours).

Cooling and Recovery: The fixture is removed from the oven and the specimen is taken out.

It is allowed to cool and recover at room temperature for 30 minutes.

Final Measurement: The final thickness of the specimen is measured.

Calculation: The compression set is calculated as a percentage of the initial deflection.

Initial State Stress Application Recovery & Measurement
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ASTM D395-B Compression Set Test Workflow.

Conclusion and Recommendations
The selection between Butyl rubber and Viton™ for sealing applications in research and

pharmaceutical settings is highly dependent on the specific operating conditions.

Choose Butyl Rubber (IIR) for:
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Applications requiring the lowest possible gas permeability, such as high-vacuum systems,

glove boxes, and long-term storage of gaseous standards.

Environments where resistance to ketones and esters is necessary.

Sealing at very low temperatures.

Choose Viton™ (FKM/FPM) for:

High-temperature applications where maintaining a reliable seal is critical.

Sealing against a broad range of aggressive chemicals, including hydrocarbons, oils, and

strong acids.

Applications demanding excellent resistance to weathering and ozone.

For critical applications, it is always recommended to consult manufacturer-specific data sheets

and, if necessary, conduct compatibility testing under conditions that closely mimic the intended

use.

To cite this document: BenchChem. [A Comparative Guide to the Sealing Performance of
Butyl Rubber and Viton™]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218949#assessing-the-sealing-performance-of-
butyl-rubber-vs-viton]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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